molecular formula C19H17Cl2IN4OS B297197 2-{[5-(2,4-dichlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-iodo-2-methylphenyl)acetamide

2-{[5-(2,4-dichlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-iodo-2-methylphenyl)acetamide

Cat. No.: B297197
M. Wt: 547.2 g/mol
InChI Key: HXBHFVMUGOMJKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{[5-(2,4-dichlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-iodo-2-methylphenyl)acetamide, also known as DIAS, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DIAS belongs to the class of triazole compounds and has been studied for its anticancer, antifungal, and antiviral properties.

Mechanism of Action

The mechanism of action of 2-{[5-(2,4-dichlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-iodo-2-methylphenyl)acetamide is not fully understood, but it is believed to act by inhibiting the activity of enzymes and proteins involved in the growth and proliferation of cancer cells, fungi, and viruses. This compound has been shown to inhibit the activity of protein kinase C, which is involved in cell growth and proliferation. It also inhibits the activity of chitin synthase, an enzyme involved in the synthesis of chitin, a major component of the cell wall of fungi.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits the growth and proliferation of fungi by disrupting the synthesis of chitin in their cell wall. This compound has also been shown to have antiviral activity against certain viruses, including herpes simplex virus and human immunodeficiency virus.

Advantages and Limitations for Lab Experiments

2-{[5-(2,4-dichlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-iodo-2-methylphenyl)acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. It has also been shown to have low toxicity in animal studies. However, there are also limitations to its use in lab experiments. This compound is not water-soluble, which can make it difficult to administer in certain experiments. It also has limited solubility in organic solvents, which can limit its use in certain applications.

Future Directions

There are several future directions for research on 2-{[5-(2,4-dichlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-iodo-2-methylphenyl)acetamide. One area of interest is its potential use in combination therapy for cancer treatment. Studies have shown that this compound has synergistic effects when combined with other anticancer drugs. Another area of interest is its potential use in the treatment of viral infections. Studies have shown that this compound has antiviral activity against certain viruses, and further research is needed to explore its potential use in the treatment of viral infections. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in other fields of medicine.

Synthesis Methods

The synthesis of 2-{[5-(2,4-dichlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-iodo-2-methylphenyl)acetamide involves the reaction of 2,4-dichlorophenyl hydrazine with ethyl acetoacetate to form 5-(2,4-dichlorophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol. This intermediate compound is then reacted with 4-iodo-2-methylphenylacetyl chloride to form this compound.

Scientific Research Applications

2-{[5-(2,4-dichlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-iodo-2-methylphenyl)acetamide has been studied for its potential therapeutic applications in various fields of medicine. It has shown promising results in the treatment of cancer, fungal infections, and viral infections. Studies have shown that this compound has a cytotoxic effect on cancer cells, inhibits the growth of fungi, and has antiviral activity against certain viruses.

Properties

Molecular Formula

C19H17Cl2IN4OS

Molecular Weight

547.2 g/mol

IUPAC Name

2-[[5-(2,4-dichlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-iodo-2-methylphenyl)acetamide

InChI

InChI=1S/C19H17Cl2IN4OS/c1-3-26-18(14-6-4-12(20)9-15(14)21)24-25-19(26)28-10-17(27)23-16-7-5-13(22)8-11(16)2/h4-9H,3,10H2,1-2H3,(H,23,27)

InChI Key

HXBHFVMUGOMJKF-UHFFFAOYSA-N

SMILES

CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)I)C)C3=C(C=C(C=C3)Cl)Cl

Canonical SMILES

CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)I)C)C3=C(C=C(C=C3)Cl)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.